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Compound of Interest

Compound Name: CCG-232601

Cat. No.: B15614803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CCG-232601 is a potent and orally bioavailable small molecule inhibitor of the Rho/Myocardin-

Related Transcription Factor (MRTF)/Serum Response Factor (SRF) signaling pathway.[1][2]

This pathway is a critical regulator of gene expression involved in fibrosis, and its inhibition has

shown therapeutic potential in preclinical models of fibrotic diseases such as systemic

scleroderma. CCG-232601 acts by disrupting the transcriptional activation mediated by the

MRTF/SRF complex, thereby reducing the expression of profibrotic genes. These application

notes provide detailed information on the solubility and preparation of CCG-232601 for in vitro

and in vivo studies, along with protocols for key experimental assays.
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Property Value Source

Molecular Formula C24H20ClF2N3O2 [2]

Molecular Weight 455.88 g/mol [2]

Appearance White to off-white solid

Purity ≥98%

Mechanism of Action
Inhibitor of Rho/MRTF/SRF

transcriptional pathway
[1]

Biological Activity
IC50 of 0.55 µM in SRE.L

reporter assay
[1]

Solubility and Stock Solution Preparation
CCG-232601 is soluble in dimethyl sulfoxide (DMSO). For optimal dissolution, ultrasonic and

warming may be required. It is important to use freshly opened, anhydrous DMSO as the

compound's solubility can be significantly impacted by hygroscopic DMSO.[1]

Solvent Solubility Notes Source

DMSO 40 mg/mL (87.74 mM)

Requires sonication

and warming. Use

anhydrous DMSO.

[1]

Water Insoluble

Ethanol Sparingly soluble

Protocol for 10 mM Stock Solution Preparation in DMSO:

Weigh out 4.56 mg of CCG-232601 powder.

Add 1 mL of anhydrous DMSO.

Vortex thoroughly.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.axonmedchem.com/2753-ccg-232601
https://www.axonmedchem.com/2753-ccg-232601
https://www.medchemexpress.com/ccg-232601.html
https://www.medchemexpress.com/ccg-232601.html
https://www.benchchem.com/product/b15614803?utm_src=pdf-body
https://www.medchemexpress.com/ccg-232601.html
https://www.medchemexpress.com/ccg-232601.html
https://www.benchchem.com/product/b15614803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If necessary, sonicate the solution in a water bath and warm gently (e.g., to 37°C) until the

solid is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[1]

Signaling Pathway
CCG-232601 targets the Rho/MRTF/SRF signaling pathway. This pathway is activated by

various extracellular stimuli, leading to the polymerization of globular actin (G-actin) into

filamentous actin (F-actin). This process releases MRTF from its sequestration by G-actin,

allowing it to translocate to the nucleus. In the nucleus, MRTF acts as a coactivator for SRF,

driving the transcription of genes containing Serum Response Elements (SREs) in their

promoters. These target genes are often involved in cell motility, proliferation, and the

production of extracellular matrix proteins, which are hallmarks of fibrosis. CCG-232601
disrupts this transcriptional activation, thereby mitigating the profibrotic effects of the pathway.
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Seed HEK293T cells
in 96-well plate

Co-transfect with
SRE-luc and Renilla-luc plasmids

Serum starve cells

Treat with serial dilutions
of CCG-232601

Stimulate with pathway activator
(e.g., FBS)

Measure Firefly and Renilla
luciferase activity

Normalize data and
calculate IC50

 

Acclimatize mice

Daily subcutaneous
bleomycin injections (14 days)

Daily oral gavage of
CCG-232601 (50 mg/kg) or vehicle

Monitor body weight
and skin thickness

Euthanize and
collect skin tissue

Histology, Hydroxyproline assay,
Immunohistochemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15614803?utm_src=pdf-body-img
https://www.benchchem.com/product/b15614803?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. axonmedchem.com [axonmedchem.com]
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614803#ccg-232601-solubility-and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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